Cas no 2092325-49-8 (4-4-(methoxymethyl)piperidin-4-ylmorpholine)

• Product Name: 4-4-(methoxymethyl)piperidin-4-ylmorpholine
• CAS No: 2092325-49-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5173953
• Update Time: 2025-11-02

4-4-(methoxymethyl)piperidin-4-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[4-(methoxymethyl)-4-piperidinyl]-
• 4-4-(methoxymethyl)piperidin-4-ylmorpholine

• Inchi： 1S/C11H22N2O2/c1-14-10-11(2-4-12-5-3-11)13-6-8-15-9-7-13/h12H,2-10H2,1H3
• InChI Key： GLZHQVWJWHFVBC-UHFFFAOYSA-N
• SMILES： N1(C2(COC)CCNCC2)CCOCC1

Additional information on 4-4-(methoxymethyl)piperidin-4-ylmorpholine

Comprehensive Overview of 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine (CAS No. 2092325-49-8)

4-(4-(Methoxymethyl)piperidin-4-yl)morpholine (CAS No. 2092325-49-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine-morpholine hybrid structure, is increasingly being explored for its potential applications in drug development and material science. The presence of both methoxymethyl and piperidine moieties makes it a versatile intermediate in synthetic chemistry.

One of the key reasons for the growing interest in 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine is its potential role in the development of central nervous system (CNS) therapeutics. Researchers are particularly intrigued by its structural similarity to other piperidine derivatives, which are known to exhibit bioactive properties. Recent studies have highlighted its possible utility in targeting neurodegenerative diseases, a hot topic in modern medical research. The compound's ability to cross the blood-brain barrier (BBB) is another area of active investigation.

From a chemical perspective, 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine offers several advantages. Its morpholine ring provides excellent solubility in water and organic solvents, making it suitable for various formulation needs. Additionally, the methoxymethyl group enhances its stability under physiological conditions, a critical factor for pharmaceutical applications. These properties align well with current trends in green chemistry and sustainable drug development, addressing the industry's push for environmentally friendly compounds.

The synthesis of 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern flow chemistry techniques have been explored to optimize its production, reflecting the pharmaceutical industry's shift toward continuous manufacturing. This approach not only improves yield but also reduces waste, answering the growing demand for cost-effective chemical synthesis methods.

In the context of drug discovery, this compound has shown promise as a building block for small molecule therapeutics. Its structural features make it particularly interesting for designing G-protein coupled receptor (GPCR) modulators, a class of targets that account for about 34% of all FDA-approved drugs. The recent focus on personalized medicine and orphan drug development has further increased the relevance of such specialized intermediates.

Market analysts note that compounds like 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine are becoming increasingly valuable in the contract research organization (CRO) sector. As pharmaceutical companies outsource more of their early-stage research, demand for high-quality, structurally diverse building blocks has surged. This trend is particularly evident in regions with strong biotech innovation ecosystems, such as the Boston-Cambridge corridor and the San Francisco Bay Area.

Quality control for 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial, especially when used in pharmaceutical applications where even minor impurities can affect biological activity. This emphasis on quality aligns with the broader industry movement toward quality by design (QbD) principles in chemical manufacturing.

Looking ahead, the potential applications of 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine may expand into material science and catalysis. Its unique structure could make it valuable in designing novel metal-organic frameworks (MOFs) or as a ligand in asymmetric synthesis. These potential applications are particularly timely, given the current scientific interest in smart materials and sustainable catalysis solutions.

For researchers working with 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine, proper handling and storage are essential. While not classified as hazardous, standard laboratory precautions should be observed. The compound should be stored in a cool, dry place, protected from light and moisture to maintain stability. These handling considerations are part of the broader laboratory safety culture that has gained prominence in recent years.

The intellectual property landscape surrounding 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine is evolving, with several patents filed for its derivatives and synthetic methods. This reflects the compound's potential value in pharmaceutical innovation and the competitive nature of drug development. Companies active in this space are increasingly focusing on patent strategies to protect their investments in novel chemical entities.

In conclusion, 4-(4-(Methoxymethyl)piperidin-4-yl)morpholine (CAS No. 2092325-49-8) represents an exciting area of chemical research with diverse potential applications. Its unique structural features, combined with the growing demand for specialized pharmaceutical intermediates, position it as a compound of significant interest in both academic and industrial settings. As research continues, we may see this molecule play an increasingly important role in addressing some of the most pressing challenges in medicinal chemistry and material science.